Cas no 113892-17-4 (9H-Purin-6-amine,9-[[(5S)-2-hydroxy-2-oxido-1,4,2-dioxaphosphorinan-5-yl]methyl]-)

9H-Purin-6-amine,9-[[(5S)-2-hydroxy-2-oxido-1,4,2-dioxaphosphorinan-5-yl]methyl]- structure
113892-17-4 structure
Product Name:9H-Purin-6-amine,9-[[(5S)-2-hydroxy-2-oxido-1,4,2-dioxaphosphorinan-5-yl]methyl]-
CAS No:113892-17-4
MF:C9H12N5O4P
MW:285.196441650391
CID:148307
PubChem ID:189926
Update Time:2025-04-19

9H-Purin-6-amine,9-[[(5S)-2-hydroxy-2-oxido-1,4,2-dioxaphosphorinan-5-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-[[(5S)-2-hydroxy-2-oxido-1,4,2-dioxaphosphorinan-5-yl]methyl]-
    • cyclic-9-(3-hydroxy-2-phosphonylmethoxypropyl)adenine
    • (5S)-5-[(6-amino-9H-purin-9-yl)methyl]-1,4,2-dioxaphosphinan-2-ol 2-oxide
    • 9H-Purin-6-amine, 9-(((5S)-2-hydroxy-2-oxido-1,4,2-dioxaphosphorinan-5-yl)methyl)-
    • 9H-Purin-6-amine, 9-((2-hydroxy-1,4,2-dioxaphosphorinan-5-yl)methyl)-, P-oxide, (S)-
    • 9H-Purin-6-amine, 9-((2-hydroxy-2-oxido-1,4,2-dioxaphosphorinan-5-yl)methyl)-, (S)-
    • Chpmpa
    • Cyclic-hpmpa
    • (5S)-5-((6-Amino-9H-purin-9-yl)methyl)-2-hydroxy-1,4,2-dioxaphosphinane 2-oxide
    • Cyclic HPMPA
    • DTXSID30921234
    • 5-[(6-Amino-9H-purin-9-yl)methyl]-2-hydroxy-1,4,2lambda~5~-dioxaphosphinan-2-one
    • 113892-17-4
    • 9-[[(5S)-2-hydroxy-2-oxo-1,4,2$l^{5}-dioxaphosphinan-5-yl]methyl]purin-6-amine
    • 9-[[(5S)-2-hydroxy-2-oxo-1,4,2lambda5-dioxaphosphinan-5-yl]methyl]purin-6-amine
    • CHEMBL112159
    • Cyclic(S)-HPMPA
    • (5S)-5-[(6-Aminopurin-9-yl)methyl]-2-hydroxy-1,4,2-dioxaphosphan-2-one
    • SCHEMBL10073562
    • Inchi: 1S/C9H12N5O4P/c10-8-7-9(12-3-11-8)14(4-13-7)1-6-2-18-19(15,16)5-17-6/h3-4,6H,1-2,5H2,(H,15,16)(H2,10,11,12)/t6-/m0/s1
    • InChI Key: LNUMZUZGQXHRIL-LURJTMIESA-N
    • SMILES: P1(CO[C@H](CO1)CN1C=NC2C(N)=NC=NC1=2)(=O)O

Computed Properties

  • Exact Mass: 285.06286
  • Monoisotopic Mass: 285.06269088g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 125.38

9H-Purin-6-amine,9-[[(5S)-2-hydroxy-2-oxido-1,4,2-dioxaphosphorinan-5-yl]methyl]- Related Literature

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